Cas no 312500-56-4 (2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol)

2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol is a specialized organic compound featuring a benzisothiazole core with a sulfone group and a hydrazinoethanol substituent. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for the development of heterocyclic compounds and pharmaceutical intermediates. The sulfone moiety enhances stability and influences electronic properties, while the hydrazinoethanol side chain offers versatility in nucleophilic and condensation reactions. Its well-defined molecular architecture ensures consistent performance in applications such as ligand synthesis or as a building block for bioactive molecules. The compound’s purity and structural precision make it suitable for rigorous research and industrial processes requiring high reproducibility.

2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol structure

312500-56-4 structure

Product Name:2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol

CAS No:312500-56-4

MF:C₉H₁₁N₃O₃S

MW:241.266940355301

MDL:MFCD01446002

CID:3112549

PubChem ID:685343

Update Time:2025-06-07

2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol Chemical and Physical Properties

Names and Identifiers

- 2-[1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-hydrazino]ethanol
- MFCD01446002
- VS-01049
- 3-(1-(2-Hydroxyethyl)hydrazinyl)benzo[d]isothiazole 1,1-dioxide
- AKOS000286780
- STK133545
- SR-01000521855
- 2-[1-(1,1-DIOXIDO-1,2-BENZISOTHIAZOL-3-YL)HYDRAZINO]ETHANOL
- 3-[1-(2-HYDROXYETHYL)HYDRAZIN-1-YL]-1??,2-BENZOTHIAZOLE-1,1-DIONE
- ethanol, 2-[1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazino]-
- BBL002338
- SR-01000521855-1
- ALBB-012704
- H30084
- 3-(1-(2-Hydroxyethyl)hydrazinyl)benzo[d]isothiazole1,1-dioxide
- 2-[1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]ethanol
- 312500-56-4
- 2-[amino-(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethanol
- 2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol
- MDL： MFCD01446002
- Inchi： 1S/C9H11N3O3S/c10-12(5-6-13)9-7-3-1-2-4-8(7)16(14,15)11-9/h1-4,13H,5-6,10H2
- InChI Key： PJQIEGCCVWOYIG-UHFFFAOYSA-N
- SMILES： S1(C2C=CC=CC=2C(=N1)N(CCO)N)(=O)=O

Computed Properties

Exact Mass: 241.05211239Da
Monoisotopic Mass: 241.05211239Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 104Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 495.0±47.0 °C at 760 mmHg
Flash Point: 253.2±29.3 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D263400-250mg	2-[1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazino]ethanol	312500-56-4		250mg	$ 275.00	2022-06-05
TRC	D263400-500mg	2-[1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazino]ethanol	312500-56-4		500mg	$ 450.00	2022-06-05
TRC	D263400-1000mg	2-[1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazino]ethanol	312500-56-4		1g	$ 720.00	2022-06-05
abcr	AB371159-500 mg	2-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]ethanol	312500-56-4		500MG	€254.60	2023-02-20
abcr	AB371159-1 g	2-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]ethanol	312500-56-4		1g	€322.50	2023-04-26
abcr	AB371159-5 g	2-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]ethanol	312500-56-4		5g	€907.00	2023-04-26
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Chemenu	CM516806-5g	3-(1-(2-Hydroxyethyl)hydrazinyl)benzo[d]isothiazole 1,1-dioxide	312500-56-4	97%	5g	$745	2023-01-01
abcr	AB371159-500mg	2-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]ethanol; .	312500-56-4		500mg	€269.00	2025-02-17
abcr	AB371159-1g	2-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]ethanol; .	312500-56-4		1g	€317.00	2025-02-17